Cas no 31719-05-8 (1,4-Butanediamine,N1,N4-bis(phenylmethyl)-)
31719-05-8 structure
Product Name:1,4-Butanediamine,N1,N4-bis(phenylmethyl)-
CAS No:31719-05-8
MF:C18H24N2
MW:268.396564483643
CID:304963
PubChem ID:414667
Update Time:2025-04-19
1,4-Butanediamine,N1,N4-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,N1,N4-bis(phenylmethyl)-
- N,N'-DIBENZYLBUTANE-1,4-DIAMINE
- N,N'-Dibenzyl-1,4-butanediamine
- N,N'-Dibenzyl-1,4-diamino-butane
- N,N'-dibenzyl-butane-1,4-diamine
- N,N'-Dibenzylputrescine
- N,N'-Dibenzyltetramethylenediamine
- DTXSID90328866
- SCHEMBL4932707
- CHEMBL277864
- 31719-05-8
- N1,N4-Dibenzylbutane-1,4-diamine
-
- Inchi: 1S/C18H24N2/c1-3-9-17(10-4-1)15-19-13-7-8-14-20-16-18-11-5-2-6-12-18/h1-6,9-12,19-20H,7-8,13-16H2
- InChI Key: IXBTYWVCTCYLJR-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)CCCCNCC1C=CC=CC=1
Computed Properties
- Exact Mass: 268.19400
- Monoisotopic Mass: 268.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 1.006
- Boiling Point: 401.5 °C at 760 mmHg
- Flash Point: 235.7 °C
- PSA: 24.06000
- LogP: 4.12800
1,4-Butanediamine,N1,N4-bis(phenylmethyl)- Customs Data
- HS CODE:2921590090
- Customs Data:
China Customs Code:
2921590090Overview:
2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,4-Butanediamine,N1,N4-bis(phenylmethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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